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Compound Name: N-nitroso-meropenem
Cat. No.: B15811780
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Application Notes and Protocol for N-Nitroso-
Meropenem Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine impurities in pharmaceutical products is a significant concern due
to their potential carcinogenic properties. Regulatory agencies worldwide require stringent
control of these impurities in drug substances and products. Meropenem, a broad-spectrum
carbapenem antibiotic, contains a secondary amine moiety that could potentially react with
nitrosating agents to form N-nitroso-meropenem. This document provides a detailed protocol
for the sample preparation and analysis of N-nitroso-meropenem in meropenem drug
substance and formulated products using Liquid Chromatography with tandem mass
spectrometry (LC-MS/MS). The methodologies presented are based on established principles
for nitrosamine analysis and the known chemical properties of meropenem.

Chemical Structure and Properties
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* N-Nitroso-Meropenem:

o Chemical Name: (4R,5S,6S)-3-(((3S,5S)-5-(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-
yhthio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic
acid

o Molecular Formula: C17H24N4OeS
o Molecular Weight: 412.46 g/mol

o Appearance: Expected to be a solid, available as a reference standard from various
suppliers.

Experimental Protocols
Sample Preparation

This protocol is designed for the extraction of N-nitroso-meropenem from both meropenem
active pharmaceutical ingredient (API) and powdered drug product for injection.

1.1. Reagents and Materials

N-Nitroso-Meropenem Reference Standard

Meropenem (for spiking and matrix effect evaluation)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

0.22 pm Syringe filters (PVDF or equivalent)

Autosampler vials

1.2. Standard Solution Preparation
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e Primary Stock Solution (100 pg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-
meropenem reference standard and dissolve in 10.0 mL of methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
primary stock solution with a 50:50 (v/v) mixture of methanol and water to achieve
concentrations ranging from 0.1 ng/mL to 50 ng/mL. These solutions are used to construct
the calibration curve.

1.3. Sample Preparation Protocol

» Weighing: Accurately weigh an amount of powdered meropenem drug substance or drug
product equivalent to 100 mg of meropenem into a suitable centrifuge tube.

e Dissolution: Add 10.0 mL of a 50:50 (v/v) mixture of methanol and water to the tube.

o Extraction: Vortex the tube for 1 minute, followed by sonication for 15 minutes to ensure
complete dissolution of the analyte.

o Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet any insoluble
excipients.

e Filtration: Filter the supernatant through a 0.22 um syringe filter into a clean autosampler
vial.

e Analysis: The sample is now ready for injection into the LC-MS/MS system.

LC-MS/MS Analysis

The following are proposed starting conditions for the analysis of N-nitroso-meropenem.
Method optimization is recommended.

2.1. Liquid Chromatography Conditions

o HPLC System: A high-performance liquid chromatography system capable of binary gradient
elution.

e Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 pum) is recommended.
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e Mobile Phase A: 0.1% Formic acid in water.

e Mobile Phase B: 0.1% Formic acid in methanol.

e Gradient Program:

0-1 min: 5% B

[¢]

[e]

1-8 min: Linear gradient from 5% to 95% B

o

8-10 min: Hold at 95% B

[¢]

10.1-12 min: Return to 5% B and equilibrate

e Flow Rate: 0.3 mL/min

e Column Temperature: 40°C

e Injection Volume: 5 pL

2.2. Mass Spectrometry Conditions

o Mass Spectrometer: A triple quadrupole mass spectrometer.
« lonization Mode: Positive Electrospray lonization (ESI+).

e Multiple Reaction Monitoring (MRM) Transitions: Based on the structure of N-nitroso-
meropenem (precursor ion [M+H]* = 413.15), the following transitions are proposed. The
most intense and specific product ion should be used for quantification, with the second as a

qualifier.
Product lon (m/z) - Product lon (m/z) -
Analyte Precursor lon (m/z) . .
Quantifier Qualifier
] To be determined
N-Nitroso-Meropenem  413.15 383.14 ([IM+H-NOJ*)

empirically
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Note: The qualifier ion should be determined experimentally by infusing the reference standard
and observing the fragmentation pattern. Other potential fragments could arise from the
cleavage of the side chains.

Data Presentation

The following table summarizes the expected performance characteristics of the analytical
method, based on typical validation data for nitrosamine impurity analysis in pharmaceuticals.
Actual values must be determined during method validation.

Parameter Expected Value

Limit of Detection (LOD) 0.01 - 0.05 ppm

Limit of Quantification (LOQ) 0.03 - 0.15 ppm

Linearity (r?) >0.99

Accuracy (% Recovery) 80% - 120%

Precision (% RSD) <15%
Visualizations

Formation Pathway of N-Nitroso-Meropenem

The following diagram illustrates the chemical reaction leading to the formation of N-nitroso-
meropenem from the parent drug, meropenem, in the presence of a nitrosating agent under
acidic conditions.
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Meropenem Nitrosation
(contains secondary amine)

Nitrosating Agent
(e.g., Nitrous Acid, HNO2)

N-Nitroso-Meropenem

Acidic Conditions
(H*)

Click to download full resolution via product page

Caption: Formation of N-Nitroso-Meropenem from Meropenem.

Experimental Workflow for Sample Preparation

This diagram outlines the key steps in the sample preparation protocol for the analysis of N-
hitroso-meropenem.
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Sample Preparation Workflow

Weigh 100 mg of
Meropenem Sample

Add 10.0 mL of
50:50 Methanol:Water

Vortex (1 min) and
Sonicate (15 min)

Centrifuge at 4000 rpm
for 10 min

Filter supernatant through
0.22 pm syringe filter

Inject into
LC-MS/MS

Click to download full resolution via product page

Caption: Workflow for N-Nitroso-Meropenem Sample Preparation.
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» To cite this document: BenchChem. [protocol for sample preparation for N-nitroso-
meropenem analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15811780/docs#protocol-for-sample-preparation-for-
n-nitroso-meropenem-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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